Cas no 863595-17-9 (4-methyl-N-(2-methyl-3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide)

• Product Name: 4-methyl-N-(2-methyl-3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide
• CAS No: 863595-17-9
• MF: C₂₀H₁₇N₃O₂S₂
• MW: 395.497881650925
• CID: 6391062
• PubChem ID: 16806803
• Update Time: 2025-05-25

4-methyl-N-(2-methyl-3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-(2-methyl-3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide
• F0695-0219
• 4-methyl-N-(2-methyl-3-(thiazolo[5,4-b]pyridin-2-yl)phenyl)benzenesulfonamide
• 4-methyl-N-(2-methyl-3-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzene-1-sulfonamide
• AKOS024597141
• 4-methyl-N-[2-methyl-3-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]benzenesulfonamide
• 863595-17-9
• Benzenesulfonamide, 4-methyl-N-(2-methyl-3-thiazolo[5,4-b]pyridin-2-ylphenyl)-

• Inchi： 1S/C20H17N3O2S2/c1-13-8-10-15(11-9-13)27(24,25)23-17-6-3-5-16(14(17)2)19-22-18-7-4-12-21-20(18)26-19/h3-12,23H,1-2H3
• InChI Key： SYXKZDHOAFHMGG-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC(C3=NC4=CC=CN=C4S3)=C2C)(=O)=O)=CC=C(C)C=C1

Computed Properties

• Exact Mass: 395.07621914g/mol
• Monoisotopic Mass: 395.07621914g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 601
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.380±0.06 g/cm3(Predicted)
• Boiling Point: 586.5±60.0 °C(Predicted)
• pka: 8.05±0.10(Predicted)

Additional information on 4-methyl-N-(2-methyl-3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide

Comprehensive Overview of 4-methyl-N-(2-methyl-3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide (CAS No. 863595-17-9)

4-methyl-N-(2-methyl-3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide (CAS No. 863595-17-9) is a sophisticated sulfonamide derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiazolo[5,4-b]pyridine core and methyl-substituted benzene sulfonamide moiety, exhibits promising potential in drug discovery, particularly in targeting enzyme inhibition and modulating protein-protein interactions. Researchers are increasingly exploring its applications in oncology and inflammatory diseases, aligning with the growing demand for novel small-molecule therapeutics.

The structural complexity of 4-methyl-N-(2-methyl-3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide underscores its versatility. The thiazolo[5,4-b]pyridine scaffold is known for its bioisosteric properties, often serving as a surrogate for purine bases in medicinal chemistry. This feature, combined with the sulfonamide group, enhances its binding affinity to biological targets, making it a candidate for kinase inhibitors or GPCR modulators—topics frequently searched in AI-driven drug design platforms and academic literature.

Current trends in precision medicine and computational chemistry have amplified interest in compounds like CAS No. 863595-17-9. Its pharmacokinetic profile, including solubility and metabolic stability, is a hot topic in ADME (Absorption, Distribution, Metabolism, Excretion) studies. Additionally, the rise of fragment-based drug discovery (FBDD) has spotlighted such scaffolds for their ability to serve as building blocks in lead optimization—a frequently queried subject in biopharmaceutical forums.

From a synthetic perspective, the preparation of 4-methyl-N-(2-methyl-3-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)benzene-1-sulfonamide involves multi-step organic transformations, including Suzuki-Miyaura coupling and sulfonylation reactions. These methods align with the industry’s shift toward green chemistry and catalytic efficiency, addressing environmental concerns while maintaining yield purity—a balance highly searched by process chemists.

In conclusion, CAS No. 863595-17-9 represents a nexus of innovation in medicinal chemistry and drug development. Its structural attributes and therapeutic potential resonate with contemporary research priorities, such as targeted therapy and AI-augmented molecular design. As the scientific community continues to unravel its mechanisms, this compound is poised to contribute to breakthroughs in treating complex diseases.